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Compound of Interest

Compound Name: DMT-dA(PAc) Phosphoramidite

Cat. No.: B026310

An In-depth Technical Guide to DMT-dA(PAc)
Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5'-O-Dimethoxytrityl-N®-
phenoxyacetyl-2'-deoxyadenosine-3'-O-(N,N-diisopropyl)-2-cyanoethyl phosphoramidite,
commonly known as DMT-dA(PAc) Phosphoramidite. It is a crucial building block in the
chemical synthesis of oligonucleotides, offering specific advantages due to its unique protecting
group strategy. This document details its chemical structure, properties, and its application in
solid-phase oligonucleotide synthesis, including experimental protocols and logical workflows.

Core Concepts: The Role of Protecting Groups in
Oligonucleotide Synthesis

The efficiency and fidelity of oligonucleotide synthesis rely on a strategic series of chemical
reactions where protecting groups play a pivotal role. DMT-dA(PAc) Phosphoramidite is a
prime example of this strategy, incorporating three key protecting groups:

o The 5'-Dimethoxytrityl (DMT) group: This acid-labile group protects the 5'-hydroxyl function of
the deoxyadenosine nucleoside. Its bulky nature prevents unwanted side reactions during
the phosphoramidite coupling step. A key feature of the DMT group is its ready cleavage
under mild acidic conditions, which allows for the stepwise, directional synthesis of the
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oligonucleotide in the 3'to 5' direction. The release of the DMT cation, which is a vibrant
orange color, also serves as a real-time indicator of coupling efficiency.

o The N°®-Phenoxyacetyl (PAc) group: This group protects the exocyclic amine of the adenine
base. The PAc group is classified as a "mild" protecting group, meaning it can be removed
under gentler basic conditions compared to more traditional protecting groups like benzoyl
(Bz). This is particularly advantageous when synthesizing oligonucleotides containing
sensitive modifications that would be degraded by harsh deprotection conditions.

o The 2-Cyanoethyl group: This base-labile group protects the phosphorus atom of the
phosphoramidite moiety. It is removed at the end of the synthesis during the final
deprotection step.

Chemical Structure and Properties

DMT-dA(PAc) Phosphoramidite is a complex organic molecule designed for optimal
performance in automated solid-phase oligonucleotide synthesizers.

Caption: Chemical structure of DMT-dA(PAc) Phosphoramidite.

husicochemical :

Property Value

Molecular Formula CasHsaN70sP[1][2][3]

Molecular Weight 887.96 g/mol [3]

CAS Number 110543-74-3[1][2][3]

Appearance White to off-white solid

Purity >97%[1]

Solubility SquF)Ie in DMSO .(210 mg/mL) and Acetonitrile.
Sparingly soluble in Ethanol (1-10 mg/mL).[2]

Storage Conditions -20°C, protect from light.[1][2][4]

Application in Oligonucleotide Synthesis
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DMT-dA(PAc) Phosphoramidite is a key reagent in the phosphoramidite method, the gold
standard for the chemical synthesis of DNA and RNA. The synthesis is a cyclical process
performed on an automated synthesizer, with each cycle resulting in the addition of one
nucleotide to the growing oligonucleotide chain.

The Oligonucleotide Synthesis Cycle

The synthesis cycle consists of four main steps: deblocking, coupling, capping, and oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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